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Compound of Interest

Compound Name: 2-Nitrobutyl methacrylate

Cat. No.: B097368

2-Nitrobutyl Methacrylate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and
polymerization properties of 2-Nitrobutyl methacrylate. The information is intended to support
research and development activities in materials science and related fields.

Core Properties

2-Nitrobutyl methacrylate is a functional monomer possessing both a polymerizable
methacrylate group and a nitro-functionalized butyl chain. These features make it a candidate
for the synthesis of specialty polymers with tailored properties.

Physical and Chemical Properties

Precise experimental data for the physical properties of 2-Nitrobutyl methacrylate, such as
density, boiling point, and melting point, are not readily available in the published literature. For
comparative purposes, the properties of the structurally similar, non-nitrated analogue, n-butyl
methacrylate, are provided alongside the known properties of 2-Nitrobutyl methacrylate.
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n-Butyl Methacrylate (for

Property 2-Nitrobutyl Methacrylate .
comparison)
Molecular Formula CsH13NOa4 CsH1402
Molecular Weight 187.19 g/mol [1] 142.20 g/mol
Density Data not available 0.894 g/cm3 at 20 °C
Boiling Point Data not available 162-165 °C
Melting Point Data not available -75°C
- ) Insoluble in water; soluble in
Solubility Data not available _
many organic solvents.
CAS Number 17977-11-6[2] 97-88-1

Synthesis of 2-Nitrobutyl Methacrylate

The synthesis of 2-Nitrobutyl methacrylate can be achieved through several routes, with

transesterification being a commonly employed method due to its efficiency.[2]

Synthesis via Transesterification

A detailed experimental protocol for the synthesis of 2-Nitrobutyl methacrylate via

transesterification of a nitroalcohol with a methacrylate compound is described in patent

literature.[3]

Experimental Protocol:

 Reactants and Reagents:

2-Nitrobutanol

o

[¢]

Methyl methacrylate (MMA)

[¢]

Zirconium acetylacetonate (catalyst)[3]

o

Phenothiazine (free radical inhibitor)[3]
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o Toluene (solvent)[3]

e Procedure:

o To a 1000 ml 4-necked flask equipped with a stirrer, thermometer, distillation head, and
reflux splitter, add 2-nitrobutanol and toluene.[3]

o Heat the mixture to 100 °C under reduced pressure (e.g., 400 mmHg) to remove water via
azeotropic distillation.[3]

o Cool the reaction mixture to 50-60 °C.[3]
o Add phenothiazine, methyl methacrylate, and zirconium acetylacetonate to the flask.[3]
o Heat the reaction mixture to 120 °C under reduced pressure (e.g., 700 mmHg).[3]

o Collect the distillate (a mixture of methanol and methyl methacrylate) over a period of
several hours.[3]

o Monitor the reaction progress by analyzing the pot residue for the conversion of the
starting nitro alcohol.[3]

o Upon completion, remove excess methyl methacrylate and any unreacted starting
materials by vacuum distillation to yield the purified 2-Nitrobutyl methacrylate monomer.

[3]
o Purification:

o The crude product can be purified by vacuum distillation to achieve a purity of >95%.[3]
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Synthesis of 2-Nitrobutyl Methacrylate via Transesterification

Reactants & Reagents

2-Nitrobutanol Toluene (solvent) Methyl Methacrylate Zirconium acetylacetonate (catalyst)

Reaction & Purification
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Synthesis of 2-Nitrobutyl Methacrylate.
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Polymerization of 2-Nitrobutyl Methacrylate

2-Nitrobutyl methacrylate can undergo polymerization through various radical mechanisms to
form homopolymers or be incorporated into copolymers. The presence of the nitro group may
influence the polymerization kinetics and the properties of the resulting polymer.

Free-Radical Polymerization

Conventional free-radical polymerization is a straightforward method for polymerizing 2-
Nitrobutyl methacrylate.[2]

Experimental Protocol (General):

e Materials:
o 2-Nitrobutyl methacrylate (monomer)
o Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO) (initiator)
o An appropriate solvent (e.g., toluene, anisole)

e Procedure:

o Dissolve the desired amount of 2-Nitrobutyl methacrylate and the initiator in the chosen
solvent in a reaction vessel (e.g., a Schlenk flask).

o De-gas the solution by several freeze-pump-thaw cycles to remove oxygen, which can
inhibit radical polymerization.

o Place the sealed reaction vessel in a preheated oil bath at a temperature suitable for the
initiator's decomposition (e.g., 60-80 °C for AIBN).

o Allow the polymerization to proceed for the desired time.
o Terminate the polymerization by cooling the reaction mixture and exposing it to air.

o Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol
or hexane).
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o Collect the polymer by filtration and dry it under vacuum.
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Free-Radical Polymerization of 2-Nitrobutyl Methacrylate

Components

2-Nitrobutyl Methacrylate AIBN or BPO ( ]
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ATRP of 2-Nitrobutyl Methacrylate

Reagents
2-Nitrobutyl Methacrylate PMDETA Ethyl a-bromoisobutyrate
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RAFT Polymerization of 2-Nitrobutyl Methacrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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